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Compound of Interest

Compound Name: 7-Methylnaphthalen-2-amine

CAS No.: 116530-25-7

Cat. No.: B175780
. J
Introduction

7-Methylnaphthalen-2-amine is a substituted naphthalene derivative that serves as a valuable
building block in organic synthesis. Its unique structure, featuring a bicyclic aromatic
naphthalene core with both a methyl and an amino functional group, imparts specific chemical
properties that are of significant interest to researchers in medicinal chemistry and materials
science. The naphthalene scaffold itself is a versatile platform in drug discovery, with
derivatives exhibiting a wide array of biological activities, including anti-inflammatory,
anticancer, and antimicrobial effects.[1] This guide provides a comprehensive overview of the
core chemical properties, synthesis, reactivity, and applications of 7-Methylnaphthalen-2-
amine, tailored for professionals in research and development.

Section 1: Physicochemical and Spectroscopic Profile

A thorough understanding of a molecule's physical and spectroscopic properties is fundamental
for its application in synthesis and research. These characteristics dictate the conditions
required for handling, reactions, and purification, and provide the means for unambiguous
identification.

1.1 Core Physicochemical Properties

The key physicochemical properties of 7-Methylnaphthalen-2-amine are summarized in the
table below. These values are crucial for predicting its behavior in various solvents and thermal
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conditions.
Property Value Source(s)
IUPAC Name 7-methylnaphthalen-2-amine N/A
CAS Number 116530-25-7 [2]
Molecular Formula C11H11N [2]
Molecular Weight 157.21 g/mol [2][3]
Melting Point 105 °C [2]
Boiling Point (Predicted) 3245+11.0°C [2]
Density (Predicted) 1.106 + 0.06 g/cm?3 [2]
pKa (Predicted) 441 +£0.10 [2]

Note: Some physical properties, such as boiling point and density, are predicted values based
on computational models.

1.2 Spectroscopic Characterization

Spectroscopic data is the fingerprint of a molecule, allowing for its definitive identification and
structural elucidation.

e 1H NMR: In the proton NMR spectrum, the protons attached to the amine group typically
appear as a broad signal between 0.5-5.0 ppm, with the exact chemical shift being
dependent on solvent and concentration.[4] The aromatic protons of the naphthalene ring
system will resonate in the downfield region, typically between 7.0 and 8.0 ppm. The methyl
group protons will appear as a singlet in the upfield region, characteristic of aliphatic protons.

e 13C NMR: The carbon atoms of the naphthalene ring will exhibit signals in the aromatic
region of the 13C NMR spectrum. The carbon atom attached to the electron-donating amino
group will be shielded and appear at a relatively lower chemical shift compared to the other
aromatic carbons. The methyl carbon will produce a signal in the aliphatic region, typically
around 18 ppm.[5]
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The IR spectrum of 7-Methylnaphthalen-2-amine is characterized by specific absorption
bands corresponding to its functional groups.[5]

e N-H Stretching: Primary amines show two characteristic peaks in the region of 3400-3500
cm~! due to asymmetric and symmetric N-H stretching vibrations.[4]

e Aromatic C-H Stretching: Absorption bands for the sp? C-H bonds of the aromatic ring are
typically observed between 3000-3100 cm~1.[5]

e Aliphatic C-H Stretching: The C-H bonds of the methyl group will show stretching vibrations
in the 2850-2950 cm~1* range.[5]

e C=C Stretching (Aromatic): Characteristic skeletal vibrations of the naphthalene ring appear
around 1470-1610 cm~1.[5]

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound. For 7-Methylnaphthalen-2-amine, the molecular ion peak (M*) would be
observed at an m/z value corresponding to its molecular weight of 157.21.[5]

Section 2: Synthesis and Purification

The synthesis of 7-Methylnaphthalen-2-amine can be approached through several
established organic chemistry transformations. A common and effective method involves the
amination of the corresponding naphthol precursor.

2.1 Synthetic Workflow: Bucherer Reaction

The Bucherer reaction is a classic method for the conversion of naphthols to naphthylamines.
This reversible reaction is typically carried out in the presence of an aqueous sulfite or bisulfite
and ammonia. The causality behind this choice is the ability of the bisulfite to facilitate the
nucleophilic substitution of the hydroxyl group with an amino group.
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Caption: Synthetic workflow for 7-Methylnaphthalen-2-amine via the Bucherer reaction.

2.2 Step-by-Step Experimental Protocol

o Reaction Setup: In a high-pressure reaction vessel, combine 7-methylnaphthalen-2-ol (1
equivalent), sodium bisulfite (2.5 equivalents), and a concentrated aqueous solution of
ammonia (10 equivalents).

e Heating: Seal the vessel and heat the mixture to 150-180 °C with constant stirring. The
progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete (typically 12-24 hours), cool the vessel to room
temperature. Carefully neutralize the reaction mixture with a suitable base (e.g., sodium
hydroxide solution) to precipitate the crude product.

« |solation: Filter the solid precipitate and wash thoroughly with cold water to remove any
inorganic salts.

 Purification: The crude 7-Methylnaphthalen-2-amine can be purified by recrystallization
from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica

gel.

Section 3: Chemical Reactivity and Derivatization

The chemical reactivity of 7-Methylnaphthalen-2-amine is dominated by the nucleophilic
character of the amino group and the susceptibility of the electron-rich naphthalene ring to
electrophilic substitution.

3.1 Reactivity of the Amino Group

The lone pair of electrons on the nitrogen atom makes the amino group a potent nucleophile
and a base. It readily undergoes reactions such as:

o Acylation: Reaction with acyl chlorides or anhydrides to form amides.
» Alkylation: Reaction with alkyl halides to form secondary and tertiary amines.

o Diazotization: Reaction with nitrous acid (HONO) at low temperatures to form a diazonium
salt, which is a versatile intermediate for introducing a wide range of functional groups.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b175780?utm_src=pdf-body
https://www.benchchem.com/product/b175780?utm_src=pdf-body
https://www.benchchem.com/product/b175780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3.2 Electrophilic Aromatic Substitution

The amino group is a strong activating group, directing incoming electrophiles to the ortho and
para positions relative to itself. In the case of 2-aminonaphthalene derivatives, the C1 and C3
positions are the most activated sites for electrophilic attack.

Caption: Key reactivity sites on the 7-Methylnaphthalen-2-amine molecule.

Section 4: Applications in Research and Development

The structural features of 7-Methylnaphthalen-2-amine make it a valuable intermediate in the
synthesis of more complex molecules with potential applications in various fields.

4.1 Medicinal Chemistry

Naphthalene-based compounds are extensively explored in medicinal chemistry for a wide
range of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory
agents.[1][6] 7-Methylnaphthalen-2-amine serves as a scaffold for the synthesis of novel drug
candidates. Its derivatives are investigated for their potential as enzyme inhibitors and receptor
modulators. For instance, naphthoquinone derivatives, which can be synthesized from
naphthalenamines, are relevant for developing new therapeutics.[7]

4.2 Materials Science

Aromatic amines are key components in the synthesis of dyes, pigments, and polymers.[8] The
naphthalene moiety can impart desirable properties such as thermal stability and fluorescence
to materials. Derivatives of 7-Methylnaphthalen-2-amine could be utilized in the development
of organic light-emitting diodes (OLEDs) and other advanced materials.

Section 5: Safety, Handling, and Storage

As with any chemical compound, proper safety precautions are paramount when handling 7-
Methylnaphthalen-2-amine.

5.1 Hazard Identification

Based on safety data for similar aromatic amines, 7-Methylnaphthalen-2-amine should be
handled with care. Potential hazards include:
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o Acute Toxicity: Harmful if swallowed.
o Skin and Eye Irritation: Causes skin and serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

5.2 Handling and Personal Protective Equipment (PPE)

e Use only in a well-ventilated area, preferably in a chemical fume hood.
¢ Avoid breathing dust.

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

[°]

e Wash hands thoroughly after handling.

5.3 Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[9][10]
o Keep away from heat, sparks, and open flames.[9]

e Itis recommended to store under an inert atmosphere to prevent degradation.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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